2-(2,4-dichlorophenoxy)-N-(1,3-dioxoisoindol-5-yl)acetamide
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Description
2-(2,4-dichlorophenoxy)-N-(1,3-dioxoisoindol-5-yl)acetamide is a useful research compound. Its molecular formula is C16H10Cl2N2O4 and its molecular weight is 365.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have explored the synthesis and potential biological activities of derivatives related to "2-(2,4-dichlorophenoxy)-N-(1,3-dioxoisoindol-5-yl)acetamide" with a focus on their anti-inflammatory, anticonvulsant, antimicrobial, and antinociceptive effects.
Anti-inflammatory Applications : A study by Nikalje, Hirani, and Nawle (2015) detailed the synthesis of novel compounds, including derivatives of 2-(1,3-dioxoisoindolin-2-yl)acetamide, for their anti-inflammatory activity. These compounds demonstrated significant anti-inflammatory effects in both in vitro and in vivo models, highlighting their potential as therapeutic agents for inflammation-related conditions (Nikalje, Hirani, & Nawle, 2015).
Anticonvulsant and Antidepressant Effects : Another research focused on the synthesis of derivatives of 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide, which were evaluated for their anticonvulsive and antidepressant activities. Some of these compounds showed protective effects against pentylenetetrazole-induced seizures and exhibited antidepressant-like activity in animal models, suggesting their potential application in neurological disorders (Xing-Hua Zhen et al., 2015).
Antimicrobial Properties : Research by Debnath and Ganguly (2015) synthesized and characterized a series of N-aryl acetamide derivatives, including structures similar to the chemical , for their antibacterial and antifungal activities. Some of these derivatives showed promising activities against pathogenic microorganisms, indicating their potential as antimicrobial agents (Debnath & Ganguly, 2015).
Antinociceptive Effect : Navarrete-Vázquez et al. (2016) designed and synthesized a compound with structural similarities, showing significant σ1 receptor affinity and antinociceptive effects in the formalin test. This suggests its potential application in managing pain, particularly inflammatory pain (Navarrete-Vázquez et al., 2016).
Quantum Chemical Calculations and Molecular Docking
Further studies have delved into the quantum chemical calculations and molecular docking to understand the interaction mechanisms and structural conformations of related compounds, providing insights into their potential applications in drug development and material science.
- Quantum Chemical and Molecular Docking Studies : Choudhary et al. (2014) conducted quantum chemical calculations and molecular docking of compounds including 2,2-dichloro-N-(2,3-dichlorophenyl) acetamide, offering insights into their conformations, vibrational spectroscopic properties, electronic structure, and reactivity. This research aids in understanding the molecular basis of their biological activities and potential pharmaceutical applications (Choudhary et al., 2014).
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(1,3-dioxoisoindol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Cl2N2O4/c17-8-1-4-13(12(18)5-8)24-7-14(21)19-9-2-3-10-11(6-9)16(23)20-15(10)22/h1-6H,7H2,(H,19,21)(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMRCEJYGQFMDOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=O)COC3=C(C=C(C=C3)Cl)Cl)C(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.